Cas no 2413875-22-4 (5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine)

5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine is a heterocyclic compound featuring a fused thiazole-pyridine core with a trifluoromethyl substituent. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the thiazolo[5,4-b]pyridine scaffold offers a rigid framework for molecular interactions. Its reactivity allows for further functionalization, enabling the synthesis of diverse derivatives. This compound is particularly useful in the development of bioactive molecules, serving as a key intermediate in medicinal chemistry for targeting enzyme inhibition or receptor modulation. Its stability and synthetic versatility make it a preferred choice for advanced research applications.

5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine structure

2413875-22-4 structure

Product Name:5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine

CAS No:2413875-22-4

MF:C₇H₃F₃N₂S

MW:204.172330141068

CID:6168886

PubChem ID:146050230

Update Time:2025-05-19

5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

- EN300-6763863
- 2413875-22-4
- 5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine
- Inchi： 1S/C7H3F3N2S/c8-7(9,10)5-1-4-2-12-13-6(4)11-3-5/h1-3H
- InChI Key： BYHHEGHABYPXTI-UHFFFAOYSA-N
- SMILES： S1C2C(C=N1)=CC(C(F)(F)F)=CN=2

Computed Properties

Exact Mass: 203.99690376g/mol
Monoisotopic Mass: 203.99690376g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 54Å²

5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6763863-0.05g	5-(trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine	2413875-22-4	95.0%	0.05g	$344.0	2025-03-12
Enamine	EN300-6763863-0.1g	5-(trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine	2413875-22-4	95.0%	0.1g	$515.0	2025-03-12
Enamine	EN300-6763863-0.25g	5-(trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine	2413875-22-4	95.0%	0.25g	$735.0	2025-03-12
Enamine	EN300-6763863-0.5g	5-(trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine	2413875-22-4	95.0%	0.5g	$1158.0	2025-03-12
Enamine	EN300-6763863-1.0g	5-(trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine	2413875-22-4	95.0%	1.0g	$1485.0	2025-03-12
Enamine	EN300-6763863-2.5g	5-(trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine	2413875-22-4	95.0%	2.5g	$2912.0	2025-03-12
Enamine	EN300-6763863-5.0g	5-(trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine	2413875-22-4	95.0%	5.0g	$4309.0	2025-03-12
Enamine	EN300-6763863-10.0g	5-(trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine	2413875-22-4	95.0%	10.0g	$6390.0	2025-03-12
1PlusChem	1P0288XN-50mg	5-(trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine	2413875-22-4	95%	50mg	$487.00	2024-05-22
1PlusChem	1P0288XN-100mg	5-(trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine	2413875-22-4	95%	100mg	$699.00	2024-05-22

5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An economic prediction of the finer resolution level wavelet coefficients in electronic structure calculations

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3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

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5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

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Additional information on 5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine

Comprehensive Overview of 5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine (CAS No. 2413875-22-4)

5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine (CAS No. 2413875-22-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a thiazolo[5,4-b]pyridine scaffold makes this molecule a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate for developing novel therapeutics targeting inflammation, oncology, and infectious diseases.

The compound's CAS number 2413875-22-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure combines a pyridine ring fused with a thiazole moiety, which is known to enhance metabolic stability and binding affinity in drug design. This feature aligns with the growing demand for small-molecule inhibitors and kinase modulators, topics frequently searched in AI-driven drug development platforms.

In recent years, the trifluoromethyl group has become a hotspot in medicinal chemistry due to its ability to improve pharmacokinetic properties such as lipophilicity and membrane permeability. This trend is reflected in search engine queries like "CF3 in drug design" and "thiazole derivatives in pharmaceuticals." The incorporation of 5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine into lead optimization workflows highlights its relevance in addressing challenges like drug resistance and selectivity enhancement.

From a synthetic perspective, the compound's heterocyclic framework offers versatility for derivatization, a topic often explored in academic and industrial settings. Patent literature reveals its utility in creating high-value intermediates for agrochemicals and electronic materials, further expanding its commercial appeal. Discussions around "sustainable synthesis of fluorinated heterocycles" and "green chemistry approaches" resonate strongly with current user interests, making this compound a focal point for innovation.

Analytical characterization of CAS No. 2413875-22-4 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure purity and structural verification, critical for compliance with Good Manufacturing Practices (GMP). The compound's stability under various conditions is another area of investigation, particularly for researchers querying "storage conditions for fluorinated compounds" or "degradation pathways of thiazolo derivatives."

In conclusion, 5-(Trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine represents a convergence of cutting-edge chemistry and practical applications. Its role in advancing precision medicine and sustainable agrochemicals underscores its importance in contemporary scientific discourse. As interest in fluorinated building blocks and fused heterocycles continues to rise, this compound is poised to remain a key player in interdisciplinary research.